6-chloro-4-(5H-pyrrolo[2,3-b]pyrazin-7-yl)pyridin-2-amine

• Molecular Formula: C11H8ClN5
• Molecular Weight: 245.67 g/mol
• IUPAC Name: 6-chloro-4-(5H-pyrrolo[2,3-b]pyrazin-7-yl)pyridin-2-amine
• InChI: InChI=1S/C11H8ClN5/c12-8-3-6(4-9(13)17-8)7-5-16-11-10(7)14-1-2-15-11/h1-5H,(H2,13,17)(H,15,16)
• InChI Key: FZCUGJIFFQMTON-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C(=CN2)C3=CC(=NC(=C3)Cl)N

Description

6-chloro-4-(5H-pyrrolo[2,3-b]pyrazin-7-yl)pyridin-2-amine is a useful research compound. Its molecular formula is C11H8ClN5 and its molecular weight is 245.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of EXAMPLE 17A (0.130 g, 0.265 mmol) and concentrated hydrochloric acid (0.15 mL) in ethanol (6 mL) was heated at 95° C. for 24 h. The mixture was concentrated and the residue treated with saturated aqueous sodium bicarbonate, sonicated, filtered, and washed with water. The intermediate was suspended in dioxane (3.5 mL), treated with 20% sodium hydroxide (0.3 mL) and heated at 50° C. for 2 h. After concentration, the residue was treated with 6 mL of water. The solid was filtered, washed with water, and purified by reversed-phase HPLC (Zorbax RX-C18 column (250×21.2 mm, 7 μm particle size) using a gradient of 10% to 100% acetonitrile: 0.1% aqueous trifluoroacetic acid over 40 min at a flow rate of 15 mL/minute). The filtrate was also separately purified by HPLC to obtain a combined 46.5 mg (49%) of the title compound as the trifluoroacetate salt. 1H NMR (500 MHz, DMSO-d6) 7.28 (s, 1H), 7.47 (s, 1H), 8.34 (d, J=2.4 Hz, 1H), 8.52 (d, J=2.8 Hz, 1H), 8.58 (d, J=3.1 Hz, 1H), 12.55 (s, 1H). MS (ESI) m/z 246.3 (M+H)+.